Cas no 941243-75-0 (5-(3-methoxypropyl)amino-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(3-methoxypropyl)amino-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile
• CAS No: 941243-75-0
• MF: C₁₉H₂₄N₄O₄S
• MW: 404.483263015747
• CID: 5428828
• Update Time: 2025-06-08

5-(3-methoxypropyl)amino-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxypropylamino)-2-(4-piperidin-1-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• 5-(3-methoxypropyl)amino-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C19H24N4O4S/c1-26-13-5-10-21-19-17(14-20)22-18(27-19)15-6-8-16(9-7-15)28(24,25)23-11-3-2-4-12-23/h6-9,21H,2-5,10-13H2,1H3
• InChI Key： IXWWNYGOXFGMBB-UHFFFAOYSA-N
• SMILES： O1C(NCCCOC)=C(C#N)N=C1C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Additional information on 5-(3-methoxypropyl)amino-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

Recent Advances in the Study of 5-(3-methoxypropyl)amino-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile (CAS: 941243-75-0)

The compound 5-(3-methoxypropyl)amino-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile (CAS: 941243-75-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this oxazole derivative as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The compound's structural motif, featuring a piperidine sulfonyl group and a methoxypropylamino side chain, contributes to its high binding affinity and selectivity towards target proteins. Preliminary in vitro and in vivo data suggest promising efficacy in modulating key signaling pathways, making it a candidate for further drug development.

One of the most notable advancements in the study of this compound is its application in targeted therapy for certain types of cancer. Research has demonstrated its ability to inhibit the proliferation of cancer cells by interfering with critical protein-protein interactions. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated in preclinical models, showing favorable results for oral administration.

Further investigations are underway to explore the compound's potential in treating other diseases, such as autoimmune disorders and neurodegenerative conditions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The ongoing research underscores the importance of 5-(3-methoxypropyl)amino-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile as a versatile scaffold in medicinal chemistry.

In conclusion, the latest research on 941243-75-0 highlights its significant potential as a therapeutic agent. Future studies will likely focus on optimizing its chemical structure for enhanced efficacy and reduced toxicity, paving the way for its eventual use in clinical settings. This compound represents a promising avenue for the development of novel treatments in the chemical biology and pharmaceutical industries.